Cas no 22582-69-0 (4-(1H-indol-3-yl)butan-2-ol)

4-(1H-indol-3-yl)butan-2-ol is a versatile indole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a hydroxyl group at the C2 position of a butyl side chain linked to the 3-position of an indole core, offering reactive sites for further functionalization. This compound may serve as a key intermediate in the synthesis of bioactive molecules, including alkaloids and tryptamine derivatives. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability and compatibility with common synthetic methods enhance its utility in medicinal chemistry and material science applications.

4-(1H-indol-3-yl)butan-2-ol structure

Product Name:4-(1H-indol-3-yl)butan-2-ol

CAS No:22582-69-0

MF:C₁₂H₁₅NO

MW:189.253603219986

CID:2936367

PubChem ID:57956224

Update Time:2025-06-09

4-(1H-indol-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- AKOS014776618
- 22582-69-0
- EN300-362556
- 4-(1H-INDOL-3-YL)-BUTAN-2-OL
- 4-(1H-indol-3-yl)butan-2-ol
- Inchi： 1S/C12H15NO/c1-9(14)6-7-10-8-13-12-5-3-2-4-11(10)12/h2-5,8-9,13-14H,6-7H2,1H3
- InChI Key： RWLPLBXGOXBTLR-UHFFFAOYSA-N
- SMILES： OC(C)CCC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 189.115364102Da
Monoisotopic Mass: 189.115364102Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 36Å²

4-(1H-indol-3-yl)butan-2-ol Pricemore >>

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